N-butyl-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine

• IUPAC Name: N-butyl-1-methylpyrazolo[3,4-d]pyrimidin-4-amine
• InChI: InChI=1S/C10H15N5/c1-3-4-5-11-9-8-6-14-15(2)10(8)13-7-12-9/h6-7H,3-5H2,1-2H3,(H,11,12,13)
• InChI Key: KUBQKMWSFYWNRE-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC1=C2C=NN(C2=NC=N1)C
• Molecular Formula: C10H15N5
• DSSTOX Substance ID: DTXSID60903745
• Molecular Weight: 205.26 g/mol
• CAS RN: 5401-48-9

Description

N-butyl-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine (NBM-PP) is an organic compound derived from pyrazolo[3,4-d]pyrimidin-4-amine. It is a heterocyclic compound with a nitrogen atom in the ring and is a member of the pyrazole family of compounds. NBM-PP has been studied for its potential applications in medicinal chemistry, including as an inhibitor of certain enzymes and as a drug candidate for various diseases.

Scientific Research Applications

CDK2 Inhibitors

. .

Anticancer Applications

. .

Antiproliferative Activity

The compound has shown significant antiproliferative activity. .

Anti-Inflammatory Applications

.

Antifungal Applications

.

Antidiabetic Applications

.

Anti-Alzheimer’s Disease Applications

.

Antioxidant Applications

.

Mechanism of Action

Target of Action

The primary target of N-butyl-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial protein kinase involved in the regulation of the cell cycle. It plays a significant role in controlling the progression of cells from the G1 phase to the S phase of the cell cycle .

Mode of Action

N-butyl-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine acts as an inhibitor of CDK2 . It binds to the active site of CDK2, thereby preventing its interaction with cyclin A2, a protein required for CDK2 activation . This inhibition disrupts the normal progression of the cell cycle, particularly the transition from the G1 phase to the S phase .

Biochemical Pathways

The inhibition of CDK2 affects the cell cycle regulatory pathway . CDK2 is essential for the initiation of DNA replication during the S phase. By inhibiting CDK2, N-butyl-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine prevents the initiation of DNA replication, thereby halting the cell cycle .

Result of Action

The inhibition of CDK2 by N-butyl-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine results in the arrest of the cell cycle . This can lead to apoptosis, or programmed cell death, particularly in cancer cells that rely on rapid cell division for growth . Therefore, this compound has potential therapeutic applications in cancer treatment .